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Compound of Interest

Compound Name: 3-Chloro-3-methyl-1-butyne

Cat. No.: B142711

An In-depth Technical Guide to 3-Chloro-3-
methyl-1-butyne

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-chloro-3-methyl-1-butyne, a
versatile bifunctional reagent in organic synthesis. The document details its molecular
structure, chemical formula, and physical properties. It further explores its synthesis, chemical
reactivity, and applications in the construction of complex molecular architectures, including
those with potential pharmaceutical relevance. Detailed experimental protocols for its synthesis
and key spectroscopic data are presented in a structured format to aid researchers in its
practical application and characterization.

Molecular Structure and Properties

3-Chloro-3-methyl-1-butyne, with the IUPAC name 3-chloro-3-methylbut-1-yne, is a
halogenated alkyne that serves as a valuable building block in organic chemistry.[1] Its utility
stems from the presence of two reactive functional groups: a tertiary propargylic chloride and a
terminal alkyne.[2] This dual functionality allows for a wide range of chemical transformations,
making it a key intermediate in the synthesis of complex organic molecules.[2]
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The molecular formula of 3-chloro-3-methyl-1-butyne is CsH-Cl, and it has a molecular
weight of 102.56 g/mol .[3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-chloro-3-methyl-1-butyne is
presented in Table 1.

Property Value Reference
CAS Number 1111-97-3

Molecular Formula CsH-Cl [3114]
Molecular Weight 102.56 g/mol [31[4]

Clear colorless to straw-
Appearance o [1]
colored liquid

Boiling Point 73-75 °C [5]
Melting Point -61 °C

Density 0.913 g/mL at 25 °C

Refractive Index (n20/D) 1.418
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Molecular Structure Visualization

The molecular structure of 3-chloro-3-methyl-1-butyne is depicted below, illustrating the
spatial arrangement of its atoms and functional groups.
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Reactants

2-Methyl-3-butyn-2-ol Thionyl Chloride (SOCI2)

Reaction at 0 °C to RT
in Diethyl Ether

Quench with NaHCOs

Extract with Diethyl Ether

Wash with Brine

Dry over MgSQOa

Purification
A

Distillation

Chloro-3-methyl-1-butyne

Nucleophilic Substitution (Sn1)

( )

Metal-Catalyzed Coupling

+ Nucleophile (ROH, R2NH, RSH)

+ R-X, Pd/Cu catalyst Coupled Alkynes
(e.g., Sonogashira Products)

+ H-X, H20, etc.

Alkyne Addition Reactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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